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Compound of Interest

Compound Name: Dodecanoyl-galactosylceramide

Cat. No.: B1513346 Get Quote

Safe Handling and Disposal of Dodecanoyl-
galactosylceramide
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Dodecanoyl-galactosylceramide. The following

procedures are designed to ensure the safe handling and disposal of this compound in a

laboratory setting.

While Dodecanoyl-galactosylceramide and similar glycolipids are generally not classified as

hazardous substances, adherence to standard laboratory safety protocols is crucial to minimize

any potential risks[1][2].

Physicochemical Properties
A summary of the key properties of Dodecanoyl-galactosylceramide is provided below.
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Property Value

CAS Number 41613-14-3[3]

Molecular Formula C₃₆H₆₉NO₈[3]

Molecular Weight 643.94 g/mol [3]

Physical State Solid, Crystal - Powder[2][3]

Appearance White to Almost White[2]

Solubility
Insoluble in water. Very slightly soluble in diethyl

ether.[1]

Storage Store in a freezer.[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

Dodecanoyl-galactosylceramide to prevent skin and eye contact and inhalation of dust

particles.
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PPE Category Recommended Equipment Justification & Citations

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Conforms to OSHA's eye and

face protection regulations (29

CFR 1910.133) and European

Standard EN166. Protects

against splashes and airborne

particles.[2][4][5]

Skin Protection
Nitrile rubber gloves and a

standard laboratory coat.

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][4] Ensure the

lab coat is buttoned for

maximum coverage.[6]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation.

If dust formation is likely or

handling takes place in a

poorly ventilated area, a

NIOSH-approved particulate

filter respirator (e.g., N95) is

recommended.[2][4]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Dodecanoyl-galactosylceramide from receipt to disposal

is essential to maintain compound integrity and ensure user safety.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Verification: Confirm that the product name and CAS number on the label match your order.

[4]

Storage: Store the compound in a tightly sealed container in a freezer, as recommended.[3]

Preparation and Handling
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Ventilation: Handle the compound in a well-ventilated area. A chemical fume hood or a local

exhaust system is recommended, especially when weighing or transferring the solid to avoid

dust generation.[2][7]

Weighing: If weighing the solid, do so on a clean, designated surface. Use anti-static

measures if necessary.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory

area. Wash hands thoroughly after handling the compound.[2][4]

Accidental Release Measures
Spill: In case of a spill, avoid generating dust. Carefully sweep or vacuum up the solid

material. Place the collected material into a suitable container for disposal.[7]

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE during

cleanup.[7]

First Aid Measures
Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If

irritation occurs, seek medical attention.[1][2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present. If eye irritation persists, seek medical attention.[1][2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if you feel

unwell.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[2]

Disposal Plan
Proper disposal of Dodecanoyl-galactosylceramide and associated waste is critical to

prevent environmental contamination.
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Unused Product: Dispose of the chemical in suitable, closed containers. It should be treated

as chemical waste in accordance with local, state, and federal regulations. Do not dispose of

it down the drain.[4][7]

Contaminated Materials: Dispose of contaminated labware (e.g., pipette tips, tubes) and

PPE (e.g., gloves) as solid laboratory waste.[4] These materials should be collected in a

designated, labeled waste container.

Handling Workflow Diagram
The following diagram outlines the key procedural steps for the safe handling of Dodecanoyl-
galactosylceramide.
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Workflow for Safe Handling of Dodecanoyl-galactosylceramide

Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Ventilated Workspace
(Fume Hood)

3. Retrieve from Freezer Storage

Proceed to handling

4. Weigh/Transfer Compound
(Avoid Dust)

5. Prepare Solution (if needed)

6. Clean Workspace

After experiment

7. Dispose of Waste
(Chemical & Solid Waste)

8. Doff PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling Dodecanoyl-galactosylceramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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